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Compound of Interest

Compound Name: Famprofazone-d3

Cat. No.: B13440863

Get Quote

Immediate Action Required: Treat Famprofazone-d3 not merely as a chemical waste, but as a

potential controlled substance precursor.

While Famprofazone is a pyrazolone non-steroidal anti-inflammatory drug (NSAID), it is

metabolically converted in vivo into methamphetamine and amphetamine.[1] Consequently, in

many jurisdictions, it is treated with the same chain-of-custody rigor as Schedule II controlled

substances to prevent diversion or regulatory non-compliance.

This guide outlines the specialized disposal workflow for the deuterated internal standard

(Famprofazone-d3), prioritizing high-temperature incineration to ensure the complete

destruction of the pyrazolone ring structure and preventing environmental leaching of active

amphetamine metabolites.

Hazard Identification & Classification
Before initiating disposal, the safety officer must validate the waste profile. Famprofazone-d3
presents dual risks: acute biological toxicity and regulatory liability.
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Category Classification Operational Implication

Acute Toxicity Category 2/3 (Oral)

Fatal or toxic if swallowed.[2]

Do not dispose of down drains

or via municipal waste.

Metabolic Risk Pro-drug

Metabolizes to

Methamphetamine/Amphetami

ne.[1][3][4][5] Strict Chain of

Custody required.

Physical State Solid (Powder) or Solute

Likely dissolved in Methanol or

Acetonitrile (flammable

solvents).

RCRA Status Characteristic/Listed

Treat as Hazardous Waste

(D001 for solvent, Toxic for

API).

Step-by-Step Disposal Protocol
Do not mix Famprofazone-d3 waste with general "non-hazardous" laboratory trash. Use the

following Segregated Incineration Protocol.

Phase A: Solid Waste (Expired Vials & Powder)
Applicable to: Expired neat standards, weighing boats, and contaminated gloves.

Segregation: Place all solid materials directly into a transparent, sealable biohazard/chemical

waste bag (4-mil thickness minimum).

Solvent Deactivation (Optional but Recommended): If you possess >10 mg of neat powder,

wet the solid with a small volume of concentrated bleach or strong acid (HCL) immediately

before sealing to render it chemically unusable for illicit recovery.

Primary Containment: Seal the bag and place it inside a rigid, wide-mouth high-density

polyethylene (HDPE) drum labeled "Incineration Only."

Labeling: Affix a yellow hazardous waste label.
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Text: "Hazardous Waste - Toxic - Famprofazone-d3 (Methamphetamine Precursor)."

Phase B: Liquid Waste (Stock Solutions & Rinsate)
Applicable to: Methanol/Acetonitrile stock solutions and LC-MS waste.

Bulking: Pour liquid waste into a dedicated "Flammable/Toxic" solvent carboy.

Critical: Do not fill >90% capacity to allow for thermal expansion.

Compatibility Check: Ensure the carboy does not contain oxidizers (e.g., nitric acid), as

Famprofazone is often dissolved in organic solvents. Mixing with oxidizers can cause

immediate exothermic reactions.

Trace Destruction: For empty glass ampoules, perform a Triple Rinse with methanol.

Rinsate: Pour into the liquid waste carboy.

Glass: Dispose of the rinsed ampoule in a "Sharps" container for incineration.

Phase C: Chain of Custody (The "Witness" Rule)
Because of the amphetamine metabolite risk:

Log the Waste: Record the exact mass/volume discarded in your laboratory’s "Controlled

Substance/Precursor Usage Log."

Witnessed Disposal: A second scientist or EHS officer should witness the transfer of the

material to the waste drum and sign the log.

Visualization: Decision Logic & Workflow
The following diagram illustrates the critical decision points for segregating Famprofazone-d3
waste to ensure regulatory compliance.
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Figure 1: Operational workflow for the segregation and destruction of Famprofazone-d3,

ensuring separation of solid and liquid streams prior to witnessed incineration.

Decontamination of Laboratory Surfaces
If a spill occurs or when decommissioning equipment used with Famprofazone-d3:
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Solvent Wash: Wipe the area with Methanol or Ethanol first. Famprofazone is lipophilic and

poorly soluble in water; water alone will spread the contamination.

Surfactant Wash: Follow with a 1% Alconox/detergent solution to remove residues.

Verification: For high-sensitivity LC-MS environments, perform a swab test of the benchtop.

Analyze the swab for the specific m/z transition of Famprofazone-d3 (typically m/z 380.5 →

236.1 for d3 species) to ensure no background noise remains for future experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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